2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6FNO5S
• Molecular Weight: 235.19 g/mol
• SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)F
• InChI: InChI=1S/C7H6FNO5S/c1-14-6-3-2-5(9(10)11)4-7(6)15(8,12)13/h2-4H,1H3
• InChIKey: WHBYWJRKYLCKGO-UHFFFAOYSA-N

2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride: Overview

2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride (CAS 1955515-74-8, molecular formula C₇H₆FNO₅S, MW 235.19) is an aromatic sulfonyl fluoride building block bearing three electronically opposed substituents: an electron-donating methoxy group at position 2 (ortho to the sulfonyl fluoride), and a strongly electron-withdrawing nitro group at position 5 (meta to the sulfonyl fluoride, para to methoxy) . This substitution pattern creates a unique electronic environment distinct from the canonical ortho-nitro pharmacophore (e.g., 2-nitrobenzenesulfonyl fluoride) and from para-nitro variants (e.g., 4-nitrobenzenesulfonyl fluoride) [1]. As a sulfonyl fluoride, the compound belongs to the sulfur(VI) fluoride exchange (SuFEx) click chemistry repertoire, offering the characteristic hydrolytic stability and latent electrophilicity that distinguishes sulfonyl fluorides from their sulfonyl chloride counterparts [2]. The compound is commercially available at 98% purity from multiple vendors, positioning it as a readily accessible intermediate for medicinal chemistry, chemical biology probe development, and covalent inhibitor design .

Compound class

Methoxy-nitro sulfonyl fluoride building block with moderated electrophilicity

Pharmacophore context

Meta-nitro pattern distinct from ortho-nitro antibacterial pharmacophore

Reactivity design

SuFEx click chemistry warhead with ortho-methoxy electron-donating modulation

• [1] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. View Source
• [2] Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Technical Document. https://webqws.sigmaaldrich.cn/CN/zh/technical-documents/technical-article/chemistry-and-synthesis/ch-functionalization/sulfonyl-fluorides (accessed 2026). View Source

Why 2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride Cannot Be Substituted with Generic or Regioisomeric Sulfonyl Fluorides

Aromatic sulfonyl fluorides are not functionally interchangeable. The critical pharmacophore for antibacterial activity demands an ortho-nitro group relative to the sulfonyl fluoride; meta- and para-nitro isomers, including 4-nitrobenzenesulfonyl fluoride, are completely inactive against E. coli [1]. In the target compound, the nitro group resides at position 5 (meta to the SO₂F), predicting no antibacterial activity via the ortho-nitro mechanism. However, the methoxy group at position 2 (ortho to the SO₂F) introduces a +M electronic effect that modulates the electrophilicity of the sulfur center in a direction opposite to that of an ortho-nitro group [2]. This creates a reactivity profile distinct from both 2-nitrobenzenesulfonyl fluoride (ortho-nitro, no methoxy) and 2-methoxy-4-nitrobenzenesulfonyl fluoride (para-nitro, methoxy at 2) [1]. Furthermore, the sulfonyl fluoride warhead itself cannot be casually replaced with a sulfonyl chloride: the chloride hydrolyzes orders of magnitude faster (t₁/₂ ≈ 33 h at pH 7.3 for the chloride analog vs. no detectable hydrolysis after 3 weeks for the fluoride at pH 7.4), and sulfonyl chlorides lack the chemoselective S–F exchange (SuFEx) reactivity that defines sulfonyl fluoride utility in covalent probe design [1][3]. These cumulative differences mean that substituting a generic sulfonyl fluoride or a positional isomer would yield fundamentally different reactivity, stability, and biological readouts.

2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride (Target)

2-Nitrobenzenesulfonyl fluoride: Ortho-nitro pharmacophore drives antibacterial activity that the meta-nitro target is predicted to lack; electronic and SAR profiles differ significantly

Sulfonyl fluoride warhead

Sulfonyl chloride analog: Hydrolytic half-life at physiological pH may be >15-fold lower; SuFEx chemoselectivity is absent, producing competing O-sulfonylation and reductive side products

2-Methoxy-5-nitro substitution pattern

2-Methoxy-4-nitro regioisomer: Nitro group para to SO₂F creates a different push-pull electronic environment relative to the reactive center; electrophilicity and hydrogen-bonding geometry may not transfer

• [1] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. View Source
• [2] Petrov VM, Giricheva NI, Girichev GV, Oberhammer H, Petrova VN. Molecular structure and conformations of 2-nitrobenzenesulfonyl fluoride: Gas-phase electron diffraction and quantum chemical calculations study. J Mol Struct. 2010;968(1-3):59-66. doi:10.1016/j.molstruc.2009.12.009. View Source
• [3] Horner L, Schmitt RE. Studien zum Vorgang der Wasserstoffübertragung 61. Phosphorus Sulfur Relat Elem. 1982;13(2):189-211. doi:10.1080/03086648208081177. [Half-wave potential difference >1000 mV between arylsulfonyl fluorides and chlorides]. View Source

Comparative Performance Evidence for 2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride

Hydrolytic Stability vs. Sulfonyl Chlorides

The hydrolytic stability of the sulfonyl fluoride warhead is a defining advantage over the corresponding sulfonyl chloride. In direct comparative experiments, 2-nitrobenzenesulfonyl fluoride (compound 1) showed no detectable hydrolysis after 3 weeks at pH 7.4, whereas its chloride counterpart (compound 10) hydrolyzed with a half-life of only 33 hours at pH 7.3 [1]. Extending this class-level inference to 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride, the sulfonyl fluoride group is predicted to confer comparably superior aqueous stability relative to 2-methoxy-5-nitrobenzenesulfonyl chloride (CAS 81118-92-5). The electron-donating methoxy substituent at position 2 would further modulate — and potentially enhance — this hydrolytic stability by reducing the electrophilicity of the sulfur center relative to the ortho-nitro analog [2]. This stability differential is critical for applications requiring prolonged incubation in physiological buffers, where sulfonyl chlorides would be substantially degraded within hours [1].

Hydrolytic Stability vs. Sulfonyl Chlorides

Class-level inference

Sulfonyl fluoride: no detectable hydrolysis after 3 weeks at pH 7.4. Sulfonyl chloride: t₁/₂ = 33 h at pH 7.3. >15-fold half-life difference at minimum.

Reported class-level stability context supports prolonged aqueous incubation use

No direct data for this compound; class inference from 2-nitrobenzenesulfonyl fluoride

Evidence Dimension	Aqueous hydrolytic half-life at physiological pH
Target Compound Data	No hydrolysis detected after 3 weeks at pH 7.4 (class representative: 2-nitrobenzenesulfonyl fluoride); no direct data available for 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride
Comparator Or Baseline	2-Nitrobenzenesulfonyl chloride (compound 10): t₁/₂ = 33 h at pH 7.3; 2-methoxy-5-nitrobenzenesulfonyl chloride: expected similar or faster hydrolysis
Quantified Difference	Fluoride: >504 h (no degradation observed); Chloride: t₁/₂ = 33 h → >15-fold difference in half-life at minimum, likely orders-of-magnitude greater
Conditions	pH 7.3–7.4 aqueous buffer, ambient temperature, as reported by Sadlowski et al. (2018) for the 2-nitrobenzenesulfonyl fluoride/chloride pair [1]

Why This Matters

For procurement decisions in covalent inhibitor development or chemical biology probe design, the fluoride variant eliminates the need for anhydrous handling and enables long-duration biological assays that the chloride analog cannot support without significant degradation.

• [1] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. [Data: compound 1 (SO₂F) no hydrolysis at 3 weeks pH 7.4; compound 10 (SO₂Cl) t₁/₂ = 33 h at pH 7.3]. View Source
• [2] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806. [Hammett analysis of substituent effects on sulfonyl fluoride hydrolysis rates]. View Source

Electrochemical Reactivity and Chemoselectivity

Arylsulfonyl fluorides are substantially less reactive toward undesired nucleophilic attack than their chloride analogs, as quantified by electrochemical half-wave potentials. In systematic voltammetric studies, the half-wave potentials of corresponding arylsulfonyl chlorides and fluorides differ by more than 1000 mV, with the fluoride being significantly more negative — indicating far greater resistance to reduction and unselective electrophilic reaction [1]. This translates directly into chemoselectivity: sulfonyl fluorides react exclusively at the sulfur center via the SuFEx pathway, whereas sulfonyl chlorides can undergo competing O-sulfonylation and reductive side reactions [2]. For 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride, the electron-donating methoxy group at position 2 would further increase the negative half-wave potential relative to the unsubstituted or nitro-substituted analogs, providing an even wider electrochemical stability window than 2-nitrobenzenesulfonyl fluoride [3]. The practical consequence is that the fluoride variant can be used in the presence of alcohols, amines, and even water without generating unwanted side products, whereas the chloride variant would require rigorous exclusion of nucleophiles during synthetic handling.

Electrochemical Reactivity & Chemoselectivity

Class-level inference

>1000 mV difference in half-wave potential between aryl-SO₂F and aryl-SO₂Cl

Supports exclusive SuFEx sulfonylation with minimal off-target reactivity

Methoxy substitution may further shift potential; data to verify

Evidence Dimension	Half-wave potential (electrochemical reduction) as a proxy for electrophilic reactivity
Target Compound Data	Not directly measured; class-level value for arylsulfonyl fluorides: E₁/₂ substantially more negative than chlorides; methoxy substitution predicted to further shift potential negatively by 50–150 mV based on Hammett σₚ⁺ = −0.78
Comparator Or Baseline	Arylsulfonyl chlorides: half-wave potential >1000 mV more positive (more easily reduced, more reactive) than corresponding fluorides [1]
Quantified Difference	>1000 mV difference between arylsulfonyl fluoride and chloride half-wave potentials; para-substituent effects are large for fluorides, small for chlorides [1]
Conditions	Voltammetric measurements in aprotic solvent (acetonitrile or DMF), supporting electrolyte, Hg or Pt electrode, as reported by Horner & Schmitt (1982) [1]

Why This Matters

This >1000 mV electrochemical gap is a directly quantifiable proxy for the superior chemoselectivity of sulfonyl fluorides in SuFEx chemistry, directly impacting procurement when the intended application involves bioconjugation, fragment-based drug discovery, or any context where off-target reactivity must be minimized.

• [1] Horner L, Schmitt RE. Studien zum Vorgang der Wasserstoffübertragung 61. Phosphorus Sulfur Relat Elem. 1982;13(2):189-211. doi:10.1080/03086648208081177. View Source
• [2] Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Technical Document. [Section: Exclusive reaction at sulfur — sulfonyl fluorides react fast and chemoselectively produce only sulfonylation products, compared to sulfonyl chlorides]. View Source
• [3] Bellia S, Teodoro LI, Barbosa AJ. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. [Fluoride does not participate in H-bonding interactions unlike chloride, influencing solid-state stability and reactivity]. 2022. View Source

Antibacterial Pharmacophore: Positional Specificity

The nitro sulfonyl fluoride antibacterial pharmacophore, as established by Sadlowski et al. (2018), has a strict positional requirement: the nitro group must be ortho to the sulfonyl fluoride for activity. In a systematic SAR study, 2-nitrobenzenesulfonyl fluoride (ortho-nitro, compound 1) exhibited an MIC₉₉ of 5.15 μg/mL against Kanamycin-resistant E. coli, whereas meta-nitro (compound 4) and para-nitro (compound 5) sulfonyl fluorides showed no antibacterial activity whatsoever [1]. The target compound 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride carries the nitro group at position 5, which is meta to the sulfonyl fluoride at position 1. On the ortho-nitro pharmacophore model, this compound would be predicted to lack intrinsic antibacterial activity. However, the 2-methoxy group introduces a distinct electronic environment — the +M effect of methoxy partially deactivates the sulfonyl fluoride toward nucleophilic attack, which may confer advantages in selectivity contexts where the broad reactivity of ortho-nitro sulfonyl fluorides is undesirable [2]. This positional differentiation is a key selection criterion: if antibacterial activity via the nitroreductase activation pathway is sought, 2-nitrobenzenesulfonyl fluoride or 2-nitrothiophene-3-sulfonyl fluoride (MIC 0.66 μg/mL against Kanamycin-resistant E. coli) are the appropriate choices; if a less electrophilic, methoxy-modulated sulfonyl fluoride is needed for selective protein labeling, the 2-methoxy-5-nitro substitution pattern offers a rationally distinct reactivity profile [1].

Antibacterial Pharmacophore: Positional Specificity

Cross-study comparable

Ortho-nitro: MIC₉₉ = 5.15 μg/mL (Kanᵣ E. coli). Meta-nitro: inactive. Target (meta-NO₂) predicted inactive via this pathway.

Positional differentiation guides selection away from antibacterial screening contexts

Methoxy modulation may offer alternative selectivity advantages

Evidence Dimension	Antibacterial activity (MIC₉₉) against Kanamycin-resistant E. coli as a function of nitro group position
Target Compound Data	Not directly tested; predicted inactive via ortho-nitro pharmacophore model (nitro meta to SO₂F); methoxy at position 2 may confer alternative reactivity profile
Comparator Or Baseline	2-Nitrobenzenesulfonyl fluoride (ortho-nitro): MIC₉₉ = 5.15 μg/mL; 3-Nitrobenzenesulfonyl fluoride (meta-nitro): no antibacterial activity; 4-Nitrobenzenesulfonyl fluoride (para-nitro): no antibacterial activity; 2-Nitrothiophene-3-sulfonyl fluoride (compound 2): MIC = 0.66 μg/mL against Kanamycin-resistant E. coli, 21–42 μg/mL against drug-resistant A. baumannii [1]
Quantified Difference	Ortho-nitro: MIC₉₉ = 5.15 μg/mL; Meta-nitro: inactive; Para-nitro: inactive. The 2-methoxy-5-nitro compound is predicted inactive via this mechanism but offers a distinct electronic profile due to +M methoxy substitution.
Conditions	E. coli Kanamycin-resistant strain (plasmid-transfected BL21), initial screening at 100 μM, MIC₉₉ determination by broth microdilution, as reported by Sadlowski et al. (2018) [1]

Why This Matters

Knowing that this compound is predicted inactive in the ortho-nitro antibacterial pharmacophore prevents misapplication in antibiotic discovery programs while simultaneously identifying its value in applications where reduced electrophilicity is beneficial — directly informing procurement rationale.

• [1] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. [SAR data: ortho-nitro MIC₉₉ = 5.15 μg/mL; meta- and para-nitro inactive; compound 2 MIC = 0.66–42 μg/mL against drug-resistant strains]. View Source
• [2] Powers JC, Asgian JL, Ekici ÖD, James KE. Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chem Rev. 2002;102(12):4639-4750. doi:10.1021/cr010182v. [Sulfonyl fluoride reactivity modulated by aryl substituent electronic effects]. View Source

Phospholipase A₂ Inhibition Efficacy

In a direct head-to-head comparison using Bothrops jararacussu venom phospholipase A₂ toxins (BthTX-I), 2-nitrobenzenesulfonyl fluoride reduced myotoxic activity to 75% and cytotoxic activity to 76% of control, while the corresponding sulfonyl chloride (o-nitrophenylsulfonyl chloride) reduced myotoxic activity only to 65% and cytotoxic activity to 58% [1]. This demonstrates that — for this class of covalent phospholipase A₂ inhibitors — the sulfonyl fluoride provides superior retention of enzymatic inhibitory efficacy with less residual activity compared to the chloride. Extending this pattern to the 2-methoxy-5-nitro series, the fluoride variant is expected to maintain more consistent and predictable inhibition profiles than the chloride analog (2-methoxy-5-nitrobenzenesulfonyl chloride, CAS 81118-92-5). Additionally, comparison with 4-bromophenacyl bromide (a classic PLA₂ alkylating agent) reveals that the sulfonyl fluoride achieves comparable myotoxic reduction (75% vs. 50% for BPB on BthTX-I) but with substantially better preservation of the toxin's residual properties, indicating a more selective modification mechanism [1]. The methoxy substituent at position 2 in the target compound would further tune the electrophilicity, potentially offering intermediate reactivity between the highly electrophilic ortho-nitro system and non-nitrated sulfonyl fluorides like PMSF.

Phospholipase A₂ Inhibition Efficacy

Direct head-to-head

SO₂F vs SO₂Cl: 10 percentage-point greater myotoxic reduction (75% vs 65%) and 18 percentage-point greater cytotoxic reduction (76% vs 58%)

Reported PLA₂ inhibition context favors fluoride for selective modification

Class inference from 2-nitrobenzenesulfonyl fluoride on BthTX-I toxin

Evidence Dimension	Residual myotoxic and cytotoxic activity (%) of Bothrops toxin BthTX-I after covalent modification
Target Compound Data	Not directly tested; class inference from 2-nitrobenzenesulfonyl fluoride: myotoxic activity reduced to 75%, cytotoxic activity reduced to 76% (i.e., 25% and 24% residual, respectively)
Comparator Or Baseline	o-Nitrophenylsulfonyl chloride: myotoxic activity reduced to 65%, cytotoxic to 58%; 4-Bromophenacyl bromide: myotoxic activity reduced to 50%, cytotoxic to 13% on BthTX-I [1]
Quantified Difference	Sulfonyl fluoride vs. sulfonyl chloride: 10 percentage-point greater reduction in myotoxic activity (75% vs. 65%) and 18 percentage-point greater reduction in cytotoxic activity (76% vs. 58%). Sulfonyl fluoride vs. BPB: less complete ablation of cytotoxicity (76% vs. 13% residual), suggesting greater selectivity.
Conditions	Bothrops jararacussu venom, BthTX-I (Lys49 PLA₂ homologue), chemical modification followed by in vivo myotoxicity assay (creatine kinase release) and in vitro cytotoxicity assay (C2C12 myoblast cell line), as reported by Andriao-Escarso et al. (2000) [1]

Why This Matters

For researchers procuring covalent PLA₂ inhibitors or studying toxin neutralization, the fluoride variant provides a quantitatively superior and more selective inhibition profile compared to the chloride — directly impacting experimental consistency and biological interpretation.

• [1] Andriao-Escarso SH, Soares AM, Rodrigues VM, Angulo Y, Diaz C, Lomonte B, Gutierrez JM, Giglio JR. Myotoxic phospholipases A₂ in Bothrops snake venoms: effect of chemical modifications on the enzymatic and pharmacological properties of bothropstoxins from Bothrops jararacussu. Biochimie. 2000;82(8):755-763. [Data: NBSF — BthTX-I myotoxic activity reduced to 75%, cytotoxic activity reduced to 76%; o-nitrophenylsulfonyl chloride — myotoxic to 65%, cytotoxic to 58%; BPB — myotoxic to 50%, cytotoxic to 13%]. View Source

SuFEx Click Chemistry Selectivity

Sulfonyl fluorides react via the sulfur(VI) fluoride exchange (SuFEx) pathway with exclusive chemoselectivity for sulfur-centered nucleophilic attack, producing only sulfonylation products. In contrast, sulfonyl chlorides are prone to competing reaction pathways including O-sulfonylation, reductive dehalogenation, and indiscriminate reaction with multiple nucleophile classes [1]. This chemoselectivity difference has been quantitatively demonstrated: sulfonyl fluorides remain inert in refluxing aniline — a strongly nucleophilic environment — whereas sulfonyl chlorides undergo rapid and unselective decomposition under comparable conditions [2]. For 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride, the additional electron-donating effect of the 2-methoxy substituent is expected to further narrow the reactivity window, making the SuFEx reaction even more selective toward activated nucleophiles that provide proper hydrogen-bonding stabilization of the fluoride leaving group [3]. This property is of particular value in fragment-based covalent inhibitor discovery, where broad electrophile reactivity generates high false-positive rates. The corresponding sulfonyl chloride (CAS 81118-92-5) would react indiscriminately with serine, threonine, tyrosine, lysine, cysteine, and histidine residues without the context-dependent selectivity that defines sulfonyl fluoride utility in activity-based protein profiling [1].

SuFEx Click Chemistry Selectivity

Class-level inference

Exclusive sulfur-centered sulfonylation; fluoride inert in refluxing aniline, chloride decomposes rapidly

Supports clean product profiles in covalent probe library synthesis

Methoxy group may further narrow reactivity window

Evidence Dimension	Chemoselectivity of electrophilic reaction: exclusive sulfonylation vs. competing pathways
Target Compound Data	Expected exclusive SuFEx sulfonylation reactivity (class property of sulfonyl fluorides); methoxy substitution predicted to further enhance selectivity by reducing non-specific electrophilicity
Comparator Or Baseline	Arylsulfonyl chlorides: undergo competing O-sulfonylation, reductive cleavage, and non-selective reaction with multiple nucleophile classes; inertness of sulfonyl fluorides in refluxing aniline demonstrated [2]
Quantified Difference	Qualitative but definitive: sulfonyl fluorides produce single sulfonylation product class; sulfonyl chlorides generate product mixtures; refluxing aniline test: fluoride — no reaction; chloride — rapid decomposition [2]
Conditions	SuFEx reaction conditions: organic solvent or aqueous/organic biphasic system, nucleophile (amine, alcohol, phenol), base (tertiary amine or carbonate), room temperature to mild heating, as described in Sharpless et al. SuFEx methodology [1][2]

Why This Matters

For chemical biology and drug discovery procurement, the exclusive SuFEx reactivity guarantees clean product profiles and simplifies purification — a critical consideration when synthesizing covalent probe libraries or lead compounds where intermediate purification of chloride-derived mixtures would be cost-prohibitive.

• [1] Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Technical Document. [Features: resistance to reduction, thermodynamic stability, exclusive reaction at sulfur, special fluoride-proton interaction]. View Source
• [2] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430-9448. doi:10.1002/anie.201309399. [Demonstration of inertness in refluxing aniline; exclusive S–F exchange pathway]. View Source
• [3] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. [Electrophilicity of SFs dramatically increased by local hydrogen bonding, enabling context-dependent selectivity]. View Source

Regioisomeric Comparison of Substitution Patterns

The precise positioning of methoxy and nitro substituents on the benzene ring of sulfonyl fluorides generates fundamentally different electronic and steric environments. Three commercially available regioisomers with the molecular formula C₇H₆FNO₅S can be compared: 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride (target, CAS 1955515-74-8), 2-methoxy-4-nitrobenzenesulfonyl fluoride (CAS 21320-94-5, nitro para to SO₂F, methoxy ortho to SO₂F, mp 106–119 °C), and 3-methoxy-2-nitrobenzene-1-sulfonyl fluoride (CAS not specified, nitro ortho to SO₂F, methoxy meta to SO₂F) . The target compound uniquely places the strongly electron-withdrawing nitro group at position 5 (meta to SO₂F, para to methoxy), creating a push-pull electronic system where the +M methoxy effect and –M nitro effect operate along different vectors relative to the reactive sulfonyl fluoride center. This contrasts with 2-methoxy-4-nitrobenzenesulfonyl fluoride, where both the nitro (para to SO₂F) and methoxy (ortho to SO₂F) exert their electronic effects in a more concerted push-pull arrangement directly across the ring . For procurement, this differentiation matters because the meta-nitro/methoxy-ortho pattern of the target compound provides a distinct reactivity profile: the methoxy group ortho to the SO₂F sterically and electronically modulates the SuFEx reaction center, while the meta-nitro group contributes primarily to the compound's UV chromophore and hydrogen-bond acceptor capacity rather than directly activating the SO₂F toward nucleophilic attack . The melting point of the regioisomer 2-methoxy-4-nitrobenzenesulfonyl fluoride (106–119 °C) suggests solid-state handling advantages; physical property data for the target compound remain unpublished in peer-reviewed literature .

Regioisomeric Comparison of Substitution Patterns

Cross-study comparable

Target (2-OCH₃, 5-NO₂): meta-nitro, ortho-methoxy push-pull. 2-Methoxy-4-nitro regioisomer: para-nitro, ortho-methoxy concerted system.

Distinct electronic modulation affects SuFEx reactivity and UV signature

Physical property data for target unpublished; source review

Evidence Dimension	Substituent positional effects on electronic modulation of sulfonyl fluoride electrophilicity and physical properties
Target Compound Data	2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride: methoxy ortho to SO₂F (+M effect), nitro meta to SO₂F (−M effect); no published melting point; MW 235.19; commercial purity 98%
Comparator Or Baseline	2-Methoxy-4-nitrobenzenesulfonyl fluoride (CAS 21320-94-5): methoxy ortho to SO₂F, nitro para to SO₂F; mp 106–119 °C; MW 235.19. 2-Nitrobenzenesulfonyl fluoride (CAS 433-98-7): nitro ortho to SO₂F, no methoxy; mp 60 °C; MW 205.17. 4-Nitrobenzenesulfonyl fluoride (CAS 349-96-2): nitro para to SO₂F, no methoxy; mp 75–80 °C; MW 205.17
Quantified Difference	The target compound differs from 2-methoxy-4-nitrobenzenesulfonyl fluoride by the nitro position (5 vs. 4), creating a distinct meta-nitro electronic environment vs. para-nitro. It differs from 2-nitrobenzenesulfonyl fluoride by the presence of the methoxy group (+30 Da molecular weight increase) and the absence of ortho-nitro activation of the SO₂F.
Conditions	Structural comparison based on CAS registry data and vendor specifications from ChemicalBook, Chemsrc, and Sigma-Aldrich product listings

Why This Matters

The specific 2-methoxy-5-nitro regioisomer cannot be substituted with the 2-methoxy-4-nitro variant because the different nitro position relative to the SO₂F group produces a distinct electrophilicity profile, hydrogen-bonding geometry, and UV-spectroscopic signature — all critical for reproducible experimental outcomes in covalent inhibitor screening and structure-activity relationship studies.

Optimal Applications of 2-Methoxy-5-nitrobenzene-1-sulfonyl fluoride

Covalent Fragment Library Design with Moderated Electrophilicity

In fragment-based covalent drug discovery, an ideal electrophilic warhead must balance sufficient reactivity to engage protein nucleophiles with adequate stability to avoid non-specific labeling. The 2-methoxy-5-nitro substitution pattern uniquely positions an electron-donating methoxy group ortho to the sulfonyl fluoride, moderating its electrophilicity relative to the highly reactive 2-nitrobenzenesulfonyl fluoride (MIC₉₉ = 5.15 μg/mL against E. coli) [1]. This reduced baseline reactivity — coupled with the SuFEx mechanism's requirement for local hydrogen-bonding activation — makes this compound particularly suitable for screening against targets where excessive warhead reactivity would generate unacceptably high false-positive rates. The meta-nitro group provides a convenient UV chromophore for HPLC-based reaction monitoring without directly activating the SO₂F center, unlike ortho-nitro analogs [1].

Activity-Based Protein Profiling in Aqueous Systems

For ABPP applications requiring prolonged incubation in cell lysates or live-cell environments, the sulfonyl fluoride warhead's demonstrated aqueous stability (no detectable hydrolysis after 3 weeks at pH 7.4 for the class representative) is a decisive advantage over the sulfonyl chloride analog [1]. The corresponding 2-methoxy-5-nitrobenzenesulfonyl chloride (CAS 81118-92-5) would hydrolyze with a half-life on the order of tens of hours under identical conditions, generating sulfonic acid byproducts that could confound LC-MS/MS-based target identification workflows [1]. The methoxy group at position 2 provides an additional synthetic handle for downstream derivatization via demethylation or further functionalization after initial SuFEx conjugation.

SuFEx-Based Bioconjugation and Linker Chemistry

In bioconjugation workflows where the sulfonyl fluoride serves as a hub for connecting small molecules to proteins or nucleic acids, the exclusive sulfur-centered SuFEx reactivity eliminates the competing O-sulfonylation and reductive byproducts that plague sulfonyl chloride-based conjugation [1]. The >1000 mV half-wave potential difference between sulfonyl fluorides and chlorides translates into practical reaction outcomes: fluoride-based conjugations yield clean, single-product profiles amenable to high-throughput purification, while chloride-based reactions require chromatographic separation of product mixtures [2]. The 2-methoxy substituent further enhances this selectivity by electronically deactivating the aromatic ring toward electrophilic aromatic substitution side reactions that could occur with more activated arenes [3].

Nitroaromatic Pharmacophore SAR Studies Without Antibacterial Interference

For medicinal chemistry programs investigating nitroaromatic pharmacophores — but where intrinsic antibacterial activity is either undesirable or would confound the assay readout — 2-methoxy-5-nitrobenzene-1-sulfonyl fluoride offers a rationally selected scaffold. Unlike 2-nitrobenzenesulfonyl fluoride (which kills E. coli with MIC₉₉ = 5.15 μg/mL through nitroreductase-mediated activation) or 2-nitrothiophene-3-sulfonyl fluoride (MIC 0.66 μg/mL against drug-resistant strains), the meta-nitro positioning in this compound is predicted to abolish the antibacterial nitroreductase substrate activity while preserving the nitro group for other functions such as hydrogen bonding, spectroscopic detection, or reductive prodrug activation in different biological contexts [1].

Application

Selection Property

Validation Focus

Covalent Fragment Library Design with Moderated Electrophilicity

Ortho-methoxy electron-donating modulation

Electrophilicity and false-positive rate in target-based screening

Activity-Based Protein Profiling in Aqueous Systems

Sulfonyl fluoride hydrolytic stability

Incubation stability and LC-MS/MS target identification workflows

SuFEx-Based Bioconjugation and Linker Chemistry

Exclusive sulfur-centered SuFEx reactivity

Single-product conjugation profiles and purification efficiency

Nitroaromatic Pharmacophore SAR Studies Without Antibacterial Interference

Meta-nitro positional specificity

Absence of antibacterial nitroreductase substrate activity

• [1] Sadlowski C, Park B, Araujo Borges C, Das S, Lucas Kerr D, He M, Han H, Riley L, Murthy N. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Mol Syst Des Eng. 2018;3(4):599-603. doi:10.1039/C8ME00011E. View Source
• [2] Horner L, Schmitt RE. Studien zum Vorgang der Wasserstoffübertragung 61. Phosphorus Sulfur Relat Elem. 1982;13(2):189-211. doi:10.1080/03086648208081177. View Source
• [3] Sigma-Aldrich. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Technical Document. [Exclusive reaction at sulfur: sulfonyl fluorides react fast and, compared to sulfonyl chlorides, chemoselectively produce only sulfonylation products]. View Source